Cas no 1934426-97-7 (4-(oxetan-2-yl)aniline)

• Product Name: 4-(oxetan-2-yl)aniline
• CAS No: 1934426-97-7
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 5192287
• Update Time: 2026-03-05

4-(oxetan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(2-oxetanyl)-
• 4-(oxetan-2-yl)aniline

• Inchi： 1S/C9H11NO/c10-8-3-1-7(2-4-8)9-5-6-11-9/h1-4,9H,5-6,10H2
• InChI Key： SHZYKLGJBCIZOS-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2CCO2)C=C1

Additional information on 4-(oxetan-2-yl)aniline

Comprehensive Guide to 4-(oxetan-2-yl)aniline (CAS No. 1934426-97-7): Properties, Applications, and Industry Insights

4-(oxetan-2-yl)aniline (CAS No. 1934426-97-7) is a specialized organic compound gaining attention in pharmaceutical and material science research. This aniline derivative features a unique oxetane ring structure, which contributes to its reactivity and potential applications. The compound's molecular formula is C9H11NO, with a molecular weight of 149.19 g/mol. Its hybrid structure combines the aromatic properties of aniline with the strained cyclic ether characteristics of oxetane, making it valuable for designing novel drug candidates and advanced materials.

Recent studies highlight the growing importance of oxetane-containing compounds in medicinal chemistry, particularly for their role in improving drug solubility and metabolic stability. The 4-(oxetan-2-yl)aniline scaffold has shown promise in the development of kinase inhibitors and other targeted therapies. Researchers are particularly interested in its potential as a bioisostere for conventional aromatic systems, offering improved pharmacokinetic properties while maintaining target binding affinity.

From a synthetic chemistry perspective, 1934426-97-7 presents interesting challenges and opportunities. The oxetane ring introduces both synthetic complexity and valuable functionality. Current literature describes various routes to access this scaffold, including [2+2] cycloadditions and ring-closing strategies. The compound's primary amine group serves as an excellent handle for further derivatization, enabling the creation of diverse molecular architectures for structure-activity relationship studies.

In material science applications, 4-(oxetan-2-yl)aniline has emerged as a potential building block for advanced polymers. Its ability to participate in both ring-opening polymerization and conventional polycondensation reactions makes it attractive for designing materials with tailored properties. Recent patents have highlighted its utility in creating high-performance coatings and adhesives with improved thermal stability and mechanical properties.

The pharmaceutical industry's growing focus on fragment-based drug discovery has increased demand for novel aromatic scaffolds like 4-(oxetan-2-yl)aniline. Its moderate size (MW < 300) and balanced physicochemical properties make it ideal for lead optimization programs. Computational studies suggest this scaffold may help address common challenges in drug development, including solubility enhancement and blood-brain barrier penetration.

Analytical characterization of 1934426-97-7 typically involves a combination of techniques. NMR spectroscopy reveals distinct signals for the oxetane protons (δ 4.5-5.5 ppm) and aromatic protons (δ 6.5-7.5 ppm). Mass spectrometry confirms the molecular ion peak at m/z 149, while HPLC analysis ensures purity for research applications. The compound's stability profile has been investigated under various conditions, with particular attention to the oxetane ring's susceptibility to acid-catalyzed opening.

Recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes to 4-(oxetan-2-yl)aniline. Researchers are exploring catalytic methods and alternative energy sources (such as photochemistry) to improve the efficiency of its production. These developments align with the pharmaceutical industry's increasing emphasis on process intensification and waste reduction in API manufacturing.

From a commercial perspective, the global market for specialty aniline derivatives is projected to grow significantly, driven by demand from both pharmaceutical and material science sectors. While 1934426-97-7 remains primarily a research chemical at present, its unique structural features position it for potential scale-up as applications mature. Current suppliers typically offer the compound in milligram to gram quantities with >95% purity, suitable for most research purposes.

Safety considerations for handling 4-(oxetan-2-yl)aniline follow standard laboratory protocols for aromatic amines. While not classified as highly hazardous, appropriate personal protective equipment (gloves, eye protection) is recommended. The compound should be stored under inert atmosphere at low temperatures to prevent degradation. Researchers should consult the specific safety data sheet for detailed handling instructions.

Future research directions for this compound class may include exploration of its chiral derivatives (given the stereocenter in the oxetane ring) and investigation of its metal complexation properties. The growing interest in three-dimensional aromatic systems in drug discovery suggests continued relevance for this scaffold. Additionally, its potential in covalent inhibitor design warrants further investigation, given the reactivity profile of both the aniline and oxetane functionalities.

For researchers considering working with 4-(oxetan-2-yl)aniline, several key questions frequently arise: What are the optimal conditions for its N-functionalization? How does the oxetane strain energy influence its reactivity compared to other cyclic ethers? What analytical techniques best characterize its purity and stability? Addressing these questions through systematic studies will further elucidate the full potential of this interesting molecular scaffold.

In conclusion, 4-(oxetan-2-yl)aniline (CAS No. 1934426-97-7) represents a versatile building block with significant potential across multiple scientific disciplines. Its unique combination of aromatic and strained heterocyclic features continues to inspire innovative applications in both life sciences and materials development. As synthetic methodologies advance and biological evaluation expands, this compound is likely to play an increasingly important role in the design of next-generation functional molecules.